Metopon hydrochloride
Metopon hydrochloride
Brand Name:
Vulcanchem
CAS No.:
124-92-5
VCID:
VC21011258
InChI:
InChI=1S/C18H21NO3.ClH/c1-17-14(21)6-4-11-12-9-10-3-5-13(20)16(22-17)15(10)18(11,17)7-8-19(12)2;/h3,5,11-12,20H,4,6-9H2,1-2H3;1H/t11-,12+,17-,18-;/m0./s1
SMILES:
CC12C(=O)CCC3C14CCN(C3CC5=C4C(=C(C=C5)O)O2)C.Cl
Molecular Formula:
C18H22ClNO3
Molecular Weight:
335.8 g/mol
Metopon hydrochloride
CAS No.: 124-92-5
Cat. No.: VC21011258
Molecular Formula: C18H22ClNO3
Molecular Weight: 335.8 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 124-92-5 |
|---|---|
| Molecular Formula | C18H22ClNO3 |
| Molecular Weight | 335.8 g/mol |
| IUPAC Name | (4R,4aR,7aR,12bS)-9-hydroxy-3,7a-dimethyl-2,4,4a,5,6,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinolin-7-one;hydrochloride |
| Standard InChI | InChI=1S/C18H21NO3.ClH/c1-17-14(21)6-4-11-12-9-10-3-5-13(20)16(22-17)15(10)18(11,17)7-8-19(12)2;/h3,5,11-12,20H,4,6-9H2,1-2H3;1H/t11-,12+,17-,18-;/m0./s1 |
| Standard InChI Key | IUIZPWPENLRTFZ-RNWHKREASA-N |
| Isomeric SMILES | C[C@]12C(=O)CC[C@@H]3[C@]14CCN([C@@H]3CC5=C4C(=C(C=C5)O)O2)C.Cl |
| SMILES | CC12C(=O)CCC3C14CCN(C3CC5=C4C(=C(C=C5)O)O2)C.Cl |
| Canonical SMILES | CC12C(=O)CCC3C14CCN(C3CC5=C4C(=C(C=C5)O)O2)C.Cl |
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